Cas no 1807424-34-5 (2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid)

• Product Name: 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid
• CAS No: 1807424-34-5
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4972799
• Update Time: 2025-05-21

2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid

• Inchi： 1S/C13H13BrO4/c1-18-13(17)8-5-9-3-2-4-11(14)10(9)6-7-12(15)16/h2-4,6-7H,5,8H2,1H3,(H,15,16)/b7-6+
• InChI Key： BRBBAKMGSAIKOA-VOTSOKGWSA-N
• SMILES： BrC1=CC=CC(=C1/C=C/C(=O)O)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 327
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6

Additional information on 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid

Recent Advances in the Study of 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid (CAS: 1807424-34-5)

The compound 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid (CAS: 1807424-34-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated cinnamic acid scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in preclinical models.

One of the key areas of research has been the synthesis and structural modification of 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route that improves yield and purity, making it more feasible for large-scale production. The researchers employed a combination of palladium-catalyzed cross-coupling and esterification reactions, which not only enhanced the efficiency of the synthesis but also allowed for the introduction of various functional groups to modulate the compound's biological activity.

In terms of biological activity, recent investigations have highlighted the compound's ability to inhibit key signaling pathways involved in inflammation and cancer progression. For instance, a study in Bioorganic & Medicinal Chemistry Letters (2024) reported that 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid effectively suppresses the NF-κB pathway, a critical regulator of inflammatory responses. This finding suggests its potential as a lead compound for developing novel anti-inflammatory agents. Additionally, in vitro studies have shown that the compound induces apoptosis in certain cancer cell lines, further underscoring its therapeutic versatility.

Another notable advancement is the exploration of this compound's pharmacokinetic properties. A recent preclinical study evaluated its bioavailability, metabolism, and toxicity profile, providing valuable insights for future drug development. The results indicated that while the compound exhibits moderate oral bioavailability, its stability and half-life can be improved through structural modifications or formulation strategies. These findings are crucial for advancing the compound from the bench to the clinic.

In conclusion, the growing body of research on 2-Bromo-6-(3-methoxy-3-oxopropyl)cinnamic acid (CAS: 1807424-34-5) underscores its potential as a multifaceted therapeutic agent. Continued efforts to optimize its synthesis, elucidate its mechanisms, and enhance its pharmacokinetic properties will be essential for translating these discoveries into clinical applications. The compound's unique chemical structure and promising biological activities make it a compelling candidate for further investigation in the fields of drug discovery and development.